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Compound of Interest

Compound Name: Tricaprylyl citrate

Cat. No.: B12752589 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular weight and related

physicochemical properties of Tricaprylyl citrate. The information is curated for professionals

in research, scientific, and drug development fields, presenting data in a structured and

accessible format. This guide includes detailed experimental protocols and mandatory

visualizations to facilitate a deeper understanding of this compound.

Physicochemical Data of Tricaprylyl Citrate
Tricaprylyl citrate is a triester of citric acid and caprylyl alcohol. It is primarily used in the

cosmetics industry as an emollient and skin conditioning agent. A summary of its key

quantitative data is presented in Table 1.
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Property Value Source(s)

Molecular Weight 528.76 g/mol [1]

Molecular Formula C₃₀H₅₆O₇ [1]

CAS Number 16502-99-1 [1]

Appearance Colorless liquid [1]

Solubility Insoluble in water [1]

Stability

Stable under normal

conditions; easily hydrolyzed

under strong acid or alkali

conditions.

[1]

Experimental Protocols
Determination of Molecular Weight
The molecular weight of Tricaprylyl citrate can be determined using standard analytical

techniques such as mass spectrometry and size-exclusion chromatography.

1. Mass Spectrometry Protocol (General Method for Large Esters)

Instrumentation: A high-resolution mass spectrometer, such as a Time-of-Flight (TOF) or

Orbitrap mass analyzer, coupled with an electrospray ionization (ESI) source is suitable for

this analysis.

Sample Preparation:

Prepare a stock solution of Tricaprylyl citrate in a compatible organic solvent (e.g.,

methanol, acetonitrile) at a concentration of approximately 1 mg/mL.

Dilute the stock solution to a final concentration of 1-10 µg/mL with the mobile phase

solvent.

Filter the final solution through a 0.22 µm syringe filter to remove any particulate matter.
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Mass Spectrometry Analysis:

Set the ESI source to positive ion mode.

Infuse the sample solution into the mass spectrometer at a flow rate of 5-10 µL/min.

Acquire mass spectra over a mass-to-charge (m/z) range that includes the expected

molecular ion, for instance, m/z 100-1000.

The molecular weight is determined from the m/z of the protonated molecule [M+H]⁺ or

other adducts (e.g., [M+Na]⁺).

2. Size-Exclusion Chromatography (SEC) Protocol (General Method)

Instrumentation: A high-performance liquid chromatography (HPLC) system equipped with a

refractive index (RI) or a light scattering detector and a size-exclusion column suitable for the

analysis of organic-soluble molecules.

Column Selection: Choose a column with a pore size appropriate for the molecular weight

range of Tricaprylyl citrate (around 500 Da). A column with a 100 Å pore size is a common

choice for this range.

Mobile Phase: A solvent in which Tricaprylyl citrate is soluble and that is compatible with

the column packing material, such as tetrahydrofuran (THF) or chloroform.

Calibration:

Prepare a series of molecular weight standards (e.g., polystyrene or polyethylene glycol

standards) with known molecular weights that bracket the expected molecular weight of

Tricaprylyl citrate.

Inject each standard and record its retention time.

Create a calibration curve by plotting the logarithm of the molecular weight versus the

retention time.

Sample Analysis:
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Dissolve a known concentration of Tricaprylyl citrate in the mobile phase.

Inject the sample onto the SEC column.

Determine the retention time of the Tricaprylyl citrate peak.

Calculate the molecular weight of Tricaprylyl citrate using the calibration curve.

Synthesis of Tricaprylyl Citrate
Tricaprylyl citrate is synthesized via the esterification of citric acid with caprylyl alcohol (1-

octanol).

Reaction: Citric Acid + 3 Caprylyl Alcohol → Tricaprylyl citrate + 3 H₂O

Procedure:

Combine citric acid and a molar excess of caprylyl alcohol in a reaction flask.

Add an acid catalyst, such as p-toluenesulfonic acid or sulfuric acid.

Heat the mixture under reflux, typically at a temperature between 120-180°C.

Continuously remove the water produced during the reaction using a Dean-Stark

apparatus to drive the equilibrium towards the product side.

Monitor the reaction progress by measuring the acid value of the reaction mixture. The

reaction is considered complete when the acid value drops below a predetermined level.

After completion, cool the mixture and neutralize the acid catalyst with a base (e.g.,

sodium bicarbonate solution).

Wash the organic layer with water to remove any remaining catalyst and unreacted citric

acid.

Remove the excess caprylyl alcohol and any residual water by vacuum distillation.

The final product is purified to yield Tricaprylyl citrate.
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Visualizations
Synthesis of Tricaprylyl Citrate
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Caption: Synthesis pathway of Tricaprylyl citrate via esterification.

Potential Biological Pathway of Tricaprylyl Citrate via
Hydrolysis
While Tricaprylyl citrate itself does not have a known direct signaling pathway, it can be

hydrolyzed into citric acid and caprylic acid. Caprylic acid is known to possess several

biological activities. The following diagram illustrates this logical relationship.
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Caption: Potential downstream biological effects of Tricaprylyl citrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. getlabtest.com [getlabtest.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of Tricaprylyl Citrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12752589#investigating-the-molecular-weight-of-
tricaprylyl-citrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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